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Compound of Interest

Compound Name:
Heptyltriphenylphosphonium

bromide

Cat. No.: B077639 Get Quote

An In-depth Technical Guide to the Safe Handling of Heptyltriphenylphosphonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for

heptyltriphenylphosphonium bromide, a common reagent in organic synthesis. The

information is compiled from various safety data sheets and chemical databases to ensure a

thorough understanding of its properties and associated hazards.

Chemical Identification and Physical Properties
Heptyltriphenylphosphonium bromide is a quaternary phosphonium salt. Its key

identification and physical properties are summarized below.
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Property Value

Chemical Name Heptyltriphenylphosphonium bromide

Synonyms n-Heptyltriphenylphosphonium bromide

CAS Number 13423-48-8

EC Number 236-539-5

Molecular Formula C₂₅H₃₀BrP

Molecular Weight 441.38 g/mol [1][2]

Appearance
White to off-white crystalline powder or

crystals[1]

Melting Point 173-176 °C (lit.)[3]

Solubility

Soluble in polar organic solvents like ethanol,

methanol, and acetonitrile. Slightly soluble in

water.[1]

Stability Stable under normal conditions. Hygroscopic.[1]

Hazard Identification and GHS Classification
Heptyltriphenylphosphonium bromide is classified as a hazardous substance. Below is a

summary of its GHS classification.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[4]

[5]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[4][5]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[4][5]

GHS Pictograms:
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alt text

Signal Word: Warning[5]

Toxicological Data
Quantitative toxicological data for heptyltriphenylphosphonium bromide is limited. Most

safety data sheets indicate that no specific data is available. The hazard classification is based

on the properties of similar compounds.

Endpoint Result

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Carcinogenicity No data available

Mutagenicity No data available

Teratogenicity No data available

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling. The following PPE is recommended:
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Protection Specifications

Eye/Face

Wear tightly fitting safety goggles with side-

shields conforming to EN166 (EU) or NIOSH

(US) approved standards.[5]

Skin

Wear protective gloves (e.g., nitrile rubber), a

lab coat, and other impervious clothing to

prevent skin contact.[5]

Respiratory

Use a NIOSH-approved respirator with a dust

mask (type N95 or better) if ventilation is

inadequate or if handling generates dust.[6] A

full-face respirator may be necessary for higher

exposure levels.[5]

Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood.[7]

Avoid generating dust.[7]

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke in the work area.

Keep away from incompatible materials such as strong oxidizing agents.[8]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[5][6]

Keep the container tightly closed to prevent moisture absorption as the material is

hygroscopic.[1]

Store locked up.[5]

Experimental Protocols
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Heptyltriphenylphosphonium bromide is a key reagent in the Wittig reaction for the

synthesis of alkenes. Below is a general protocol with an emphasis on safety.

General Wittig Reaction Protocol
This protocol outlines the in-situ generation of the phosphonium ylide followed by the reaction

with an aldehyde or ketone.
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Ylide Preparation Wittig Reaction Work-up and Purification

Start: Weigh
Heptyltriphenylphosphonium

bromide in fume hood

Add anhydrous
solvent (e.g., THF)

under inert atmosphere

Cool solution
to 0°C

Slowly add strong
base (e.g., n-BuLi)

dropwise

Stir for 1 hour
at 0°C to form

yellow-orange ylide

Add aldehyde/ketone
solution dropwise

at 0°C

Transfer ylide
Allow to warm

to room temperature
and stir for 4-12 hours

Quench reaction
with saturated aq.

NH4Cl solution

Extract with
organic solvent
(e.g., hexane)

Proceed to work-up Wash organic layer
with brine

Dry over anhydrous
Na2SO4

Filter and evaporate
solvent

Purify product
(e.g., column

chromatography)

End: Characterize
purified alkene
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Cellular Interaction

Membrane Disruption
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Proteins and DNA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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